Cas no 68118-84-3 (2-5-(3-nitrophenyl)furan-2-yl-1,3-benzothiazole)

• Product Name: 2-5-(3-nitrophenyl)furan-2-yl-1,3-benzothiazole
• CAS No: 68118-84-3
• MF: C₁₇H₁₀N₂O₃S
• MW: 322.337902545929
• CID: 6283033
• PubChem ID: 7822883
• Update Time: 2025-07-19

2-5-(3-nitrophenyl)furan-2-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-5-(3-nitrophenyl)furan-2-yl-1,3-benzothiazole
• AKOS002319266
• 2-(5-(3-nitrophenyl)furan-2-yl)benzo[d]thiazole
• F1007-0005
• 68118-84-3
• 2-[5-(3-nitrophenyl)furan-2-yl]-1,3-benzothiazole

• Inchi： 1S/C17H10N2O3S/c20-19(21)12-5-3-4-11(10-12)14-8-9-15(22-14)17-18-13-6-1-2-7-16(13)23-17/h1-10H
• InChI Key： CKPDISQPBTUYSR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CC=C(C2C=CC=C(C=2)[N+](=O)[O-])O1

Computed Properties

• Exact Mass: 322.04121336g/mol
• Monoisotopic Mass: 322.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-5-(3-nitrophenyl)furan-2-yl-1,3-benzothiazole

Comprehensive Overview of 2-5-(3-nitrophenyl)furan-2-yl-1,3-benzothiazole (CAS No. 68118-84-3)

The compound 2-5-(3-nitrophenyl)furan-2-yl-1,3-benzothiazole, identified by its CAS No. 68118-84-3, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This heterocyclic compound features a unique structural framework combining a benzothiazole core with a 3-nitrophenyl-substituted furan moiety. Such structural characteristics make it a promising candidate for various applications, ranging from pharmaceutical intermediates to advanced material components.

In recent years, the demand for nitrophenyl derivatives and benzothiazole-based compounds has surged, driven by their versatile chemical properties and potential therapeutic benefits. Researchers and industry professionals frequently search for terms like "benzothiazole synthesis," "nitrophenyl furan applications," and "CAS 68118-84-3 uses," reflecting the growing interest in this compound. Its molecular architecture allows for interactions with biological targets, making it a subject of study in drug discovery programs targeting inflammation, microbial infections, and even certain metabolic disorders.

From a materials science perspective, 2-5-(3-nitrophenyl)furan-2-yl-1,3-benzothiazole exhibits intriguing photophysical properties. Its conjugated system, enhanced by the nitrophenyl and furan groups, suggests potential utility in organic electronics, such as OLEDs (organic light-emitting diodes) or photovoltaic devices. Searches for "organic semiconductors" and "heterocyclic compounds for optoelectronics" often highlight the relevance of such molecules in cutting-edge technology.

The synthesis of CAS No. 68118-84-3 typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a hot topic among chemists, as evidenced by queries like "efficient synthesis of benzothiazole derivatives" and "green chemistry approaches for nitrophenyl compounds." Sustainable methodologies, such as catalyst-free reactions or solvent-free conditions, are increasingly explored to align with global trends toward environmentally friendly chemical production.

In the pharmaceutical realm, the benzothiazole scaffold is renowned for its bioactivity, and the addition of a 3-nitrophenyl furan group further diversifies its pharmacological profile. Preclinical studies have investigated its role as a kinase inhibitor or antimicrobial agent, addressing pressing health challenges like antibiotic resistance. Popular search terms such as "benzothiazole in drug design" and "nitrophenyl furan biological activity" underscore the compound's therapeutic potential.

Quality control and analytical characterization of 2-5-(3-nitrophenyl)furan-2-yl-1,3-benzothiazole are critical for its commercial and research applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and structural integrity. Laboratories frequently search for "analytical methods for heterocyclic compounds" and "CAS 68118-84-3 specifications," emphasizing the need for reliable standardization protocols.

Looking ahead, the compound's adaptability positions it as a valuable asset in interdisciplinary research. Whether in the development of novel therapeutics or next-generation materials, CAS No. 68118-84-3 continues to inspire innovation. Its alignment with trending topics like "precision medicine" and "sustainable materials" ensures its relevance in both scientific literature and industrial applications.